Cas no 899964-72-8 (N-(6-fluoro-1,3-benzothiazol-2-yl)-3-phenoxy-N-(pyridin-2-yl)methylpropanamide)

• Product Name: N-(6-fluoro-1,3-benzothiazol-2-yl)-3-phenoxy-N-(pyridin-2-yl)methylpropanamide
• CAS No: 899964-72-8
• MF: C₂₂H₁₈FN₃O₂S
• MW: 407.46062707901
• CID: 5491024
• Update Time: 2025-05-24

N-(6-fluoro-1,3-benzothiazol-2-yl)-3-phenoxy-N-(pyridin-2-yl)methylpropanamide Chemical and Physical Properties

Names and Identifiers

• N-(6-fluoro-1,3-benzothiazol-2-yl)-3-phenoxy-N-(pyridin-2-ylmethyl)propanamide
• N-(6-fluoro-1,3-benzothiazol-2-yl)-3-phenoxy-N-(pyridin-2-yl)methylpropanamide

• Inchi： 1S/C22H18FN3O2S/c23-16-9-10-19-20(14-16)29-22(25-19)26(15-17-6-4-5-12-24-17)21(27)11-13-28-18-7-2-1-3-8-18/h1-10,12,14H,11,13,15H2
• InChI Key： UDYPFGLCKVKYNU-UHFFFAOYSA-N
• SMILES： C(N(C1=NC2=CC=C(F)C=C2S1)CC1=NC=CC=C1)(=O)CCOC1=CC=CC=C1

Additional information on N-(6-fluoro-1,3-benzothiazol-2-yl)-3-phenoxy-N-(pyridin-2-yl)methylpropanamide

Recent Advances in the Study of N-(6-fluoro-1,3-benzothiazol-2-yl)-3-phenoxy-N-(pyridin-2-yl)methylpropanamide (CAS: 899964-72-8)

N-(6-fluoro-1,3-benzothiazol-2-yl)-3-phenoxy-N-(pyridin-2-yl)methylpropanamide (CAS: 899964-72-8) has recently emerged as a compound of significant interest in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique benzothiazole and pyridine moieties, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its mechanism of action, pharmacokinetic properties, and potential as a lead compound for drug development.

One of the key areas of research has been the compound's interaction with specific biological targets. Preliminary findings suggest that N-(6-fluoro-1,3-benzothiazol-2-yl)-3-phenoxy-N-(pyridin-2-yl)methylpropanamide exhibits selective binding affinity towards certain enzymes and receptors involved in inflammatory and neurodegenerative pathways. This selectivity makes it a candidate for further investigation in the treatment of conditions such as Alzheimer's disease and chronic inflammation.

In a recent study published in the Journal of Medicinal Chemistry, researchers employed molecular docking and dynamic simulations to explore the binding modes of this compound. The results indicated that the fluoro-benzothiazole group plays a critical role in stabilizing interactions with the target proteins, while the phenoxy and pyridinylmethyl groups contribute to the overall binding affinity and specificity. These insights are invaluable for the design of derivatives with enhanced therapeutic profiles.

Another significant advancement has been the synthesis and evaluation of analogs of N-(6-fluoro-1,3-benzothiazol-2-yl)-3-phenoxy-N-(pyridin-2-yl)methylpropanamide. Researchers have reported improved bioavailability and reduced toxicity in certain derivatives, paving the way for preclinical studies. The optimization of the compound's pharmacokinetic properties, such as its metabolic stability and half-life, has been a focal point in these efforts.

Furthermore, in vitro and in vivo studies have demonstrated the compound's efficacy in modulating key biochemical pathways. For instance, it has been shown to inhibit the production of pro-inflammatory cytokines in cell-based assays, suggesting potential applications in autoimmune diseases. Animal models have also provided preliminary evidence of its neuroprotective effects, although further validation is required to confirm these findings.

Despite these promising developments, challenges remain in the clinical translation of N-(6-fluoro-1,3-benzothiazol-2-yl)-3-phenoxy-N-(pyridin-2-yl)methylpropanamide. Issues such as solubility, formulation stability, and potential off-target effects need to be addressed in future research. Collaborative efforts between academia and industry will be crucial to overcoming these hurdles and advancing the compound towards clinical trials.

In conclusion, N-(6-fluoro-1,3-benzothiazol-2-yl)-3-phenoxy-N-(pyridin-2-yl)methylpropanamide represents a promising candidate in the field of medicinal chemistry. Its unique structural features and biological activities warrant further investigation, with the potential to yield novel therapeutics for a range of diseases. Continued research efforts will be essential to fully unlock its therapeutic potential and address the remaining challenges in its development.